![molecular formula C19H19ClN2O2 B6538555 4-chloro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide CAS No. 1060326-20-6](/img/structure/B6538555.png)
4-chloro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-chloro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . Pyrrolidine is a common scaffold in medicinal chemistry and is used to obtain compounds for the treatment of various diseases .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrrolidine ring, a benzamide group, and a chloro group. The pyrrolidine ring is a five-membered ring with one nitrogen atom . The benzamide group consists of a benzene ring attached to an amide group, and the chloro group is a chlorine atom attached to the benzene ring.Scientific Research Applications
Medicinal Chemistry and Drug Development
The pyrrolidine ring, present in this compound, is a versatile scaffold widely used by medicinal chemists. Here’s why it’s of interest:
- Pseudorotation : Due to its non-planarity, the pyrrolidine ring exhibits “pseudorotation,” enhancing three-dimensional coverage .
Sigma-1 Receptor Modulation
The compound has been investigated as an allosteric modulator of the sigma-1 receptor. This receptor plays a crucial role in brain cell functions, including Ca²⁺ ion regulation and other neurological processes. The compound shows potential for anti-seizure, antidepressant, and cognition-enhancing effects .
Antibacterial and Antifungal Activities
In the realm of antimicrobial research, the compound’s derivatives have been evaluated for antibacterial and antifungal properties. For instance, 2,4-disubstituted thiazole derivatives containing similar structural motifs have shown activity against Gram-positive bacteria and yeast species .
Optical Properties
The compound also exhibits linear and non-linear optical properties. Researchers have explored its potential as a fluorescent probe in medical imaging .
Imidazole Moiety
The compound contains an imidazole moiety, which is a five-membered heterocyclic ring. Imidazoles have diverse applications, including drug design and coordination chemistry .
Mechanism of Action
Target of Action
Compounds with a similar pyrrolidine ring structure have been reported to show activity against various targets . The specific targets can vary depending on the functional groups attached to the pyrrolidine ring .
Mode of Action
The pyrrolidine ring, a key structural feature of this compound, is known to contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring . This could potentially influence the compound’s interaction with its targets.
Biochemical Pathways
Compounds with a similar pyrrolidine ring structure have been reported to influence various biochemical pathways . The exact pathways affected can depend on the specific targets of the compound.
Pharmacokinetics
Compounds with a similar pyrrolidine ring structure are known to have good bioavailability .
Result of Action
Compounds with a similar pyrrolidine ring structure have been reported to show various biological activities .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of other substances, pH levels, temperature, and other environmental conditions can potentially affect the compound’s stability and efficacy .
Future Directions
Future research could focus on synthesizing this compound and studying its properties and potential uses. The introduction of fluorine atoms has resulted in positive modulation of the lipophilicity, electronegativity, basicity, and bioavailability directly linked with numerous positive pharmacological properties of potential and established drugs .
properties
IUPAC Name |
4-chloro-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN2O2/c20-16-7-5-15(6-8-16)19(24)21-17-9-3-14(4-10-17)13-18(23)22-11-1-2-12-22/h3-10H,1-2,11-13H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUEIUEBCTAKKCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CC2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.